Cas no 130670-82-5 (Pyridine,4-isocyano-3,5-dimethyl-)

• Product Name: Pyridine,4-isocyano-3,5-dimethyl-
• CAS No: 130670-82-5
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 102534
• Update Time: 2024-01-24

Pyridine,4-isocyano-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-isocyano-3,5-dimethyl-
• Pyridine, 4-isocyano-3,5-dimethyl- (9CI)

• Inchi： 1S/C8H8N2/c1-6-4-10-5-7(2)8(6)9-3/h4-5H,1-2H3
• InChI Key： JRGQJAWARVFOTF-UHFFFAOYSA-N
• SMILES： C1=NC=C(C)C([N+]#[C-])=C1C

Computed Properties

• Exact Mass: 132.06884
• Monoisotopic Mass: 132.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.2A^2

Experimental Properties

• PSA: 17.25